Cas no 1613147-81-1 (tert-butyl 6-bromo-8-fluoro-1,2,3,4-tetrahydroisoquinoline-2-carboxylate)

• Product Name: tert-butyl 6-bromo-8-fluoro-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
• CAS No: 1613147-81-1
• MF: C₁₄H₁₇BrFNO₂
• MW: 330.192686796188
• MDL: MFCD30718131
• CID: 5686251
• PubChem ID: 90205599
• Update Time: 2025-05-19

tert-butyl 6-bromo-8-fluoro-1,2,3,4-tetrahydroisoquinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl6-bromo-8-fluoro-3,4-dihydroisoquinoline-2(1H)-carboxylate
• EN300-22210304
• tert-butyl 6-bromo-8-fluoro-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
• SCHEMBL15779087
• 1613147-81-1
• tert-Butyl 6-bromo-8-fluoro-3,4-dihydroisoquinoline-2(1H)-carboxylate
• 2(1H)-Isoquinolinecarboxylic acid, 6-bromo-8-fluoro-3,4-dihydro-, 1,1-dimethylethyl ester

• MDL： MFCD30718131
• Inchi： 1S/C14H17BrFNO2/c1-14(2,3)19-13(18)17-5-4-9-6-10(15)7-12(16)11(9)8-17/h6-7H,4-5,8H2,1-3H3
• InChI Key： SOFYXUCYXYSCEZ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C2=C(C=1)CCN(C(=O)OC(C)(C)C)C2)F

Computed Properties

• Exact Mass: 329.04267g/mol
• Monoisotopic Mass: 329.04267g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on tert-butyl 6-bromo-8-fluoro-1,2,3,4-tetrahydroisoquinoline-2-carboxylate

Introduction to Tert-butyl 6-bromo-8-fluoro-1,2,3,4-tetrahydroisoquinoline-2-carboxylate (CAS No. 1613147-81-1)

Tert-butyl 6-bromo-8-fluoro-1,2,3,4-tetrahydroisoquinoline-2-carboxylate (CAS No. 1613147-81-1) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the tetrahydroisoquinoline family, a class of molecules known for their diverse biological activities and potential therapeutic applications. The structural features of this compound, particularly the presence of bromine and fluorine substituents, contribute to its unique chemical properties and make it a valuable scaffold for drug discovery and development.

The synthesis of tert-butyl 6-bromo-8-fluoro-1,2,3,4-tetrahydroisoquinoline-2-carboxylate involves a multi-step process that requires precise control over reaction conditions and reagent selection. The bromine atom at the 6-position and the fluorine atom at the 8-position are critical for modulating the compound's bioactivity. These substituents not only influence the electronic properties of the molecule but also play a crucial role in its interaction with biological targets. The tert-butyl ester group at the 2-position provides stability to the compound while allowing for further functionalization if needed.

In recent years, there has been growing interest in tetrahydroisoquinoline derivatives due to their potential as pharmacological agents. Studies have demonstrated that these compounds exhibit a wide range of biological activities, including neuroprotective, antitumor, and antimicrobial effects. The specific arrangement of atoms in tert-butyl 6-bromo-8-fluoro-1,2,3,4-tetrahydroisoquinoline-2-carboxylate makes it an attractive candidate for further investigation in these areas.

One of the most compelling aspects of this compound is its potential as a precursor for more complex drug molecules. The presence of reactive sites such as the ester group and the aromatic ring system allows for selective modifications that can enhance its pharmacological profile. For instance, researchers have explored the use of this compound in the development of kinase inhibitors, which are important in treating various types of cancer. The bromine and fluorine substituents can be leveraged to fine-tune interactions with target proteins, improving both potency and selectivity.

The latest research in this field has highlighted the importance of structure-activity relationships (SAR) in designing effective pharmaceuticals. Tert-butyl 6-bromo-8-fluoro-1,2,3,4-tetrahydroisoquinoline-2-carboxylate serves as an excellent example of how subtle changes in molecular structure can significantly impact biological activity. By systematically varying substituents such as bromine and fluorine, scientists can gain insights into the mechanisms by which these compounds exert their effects.

Moreover, computational studies have played a crucial role in understanding the properties of this compound. Molecular modeling techniques allow researchers to predict how tert-butyl 6-bromo-8-fluoro-1,2,3,4-tetrahydroisoquinoline-2-carboxylate will interact with biological targets at the atomic level. These studies not only provide valuable insights into its mechanism of action but also help in designing analogs with improved properties.

In clinical settings, derivatives of tetrahydroisoquinoline have shown promise in treating neurological disorders such as Parkinson's disease and Alzheimer's disease. The ability of these compounds to cross the blood-brain barrier makes them particularly interesting for central nervous system (CNS) applications. While tert-butyl 6-bromo-8-fluoro-1,2,3,4-tetrahydroisoquinoline-2-carboxylate itself may not be directly used as a therapeutic agent, it represents an important step towards developing novel treatments for these conditions.

The synthetic methodologies used to prepare this compound also contribute to its significance in pharmaceutical research. The ability to efficiently synthesize complex molecules like this one is essential for advancing drug discovery efforts. Researchers have developed innovative synthetic routes that allow for scalable production while maintaining high purity standards.

The future prospects for tert-butyl 6-bromo-8-fluoro-1,2,3,4-tetrahydroisoquinoline-2-carboxylate are promising. As our understanding of biological systems continues to grow, so does the potential for developing new therapeutic agents based on tetrahydroisoquinoline scaffolds. This compound exemplifies how careful molecular design can lead to novel compounds with significant medical applications.